![molecular formula C18H21NOS B3975747 N-(2-sec-butylphenyl)-2-(phenylthio)acetamide](/img/structure/B3975747.png)
N-(2-sec-butylphenyl)-2-(phenylthio)acetamide
Overview
Description
N-(2-sec-butylphenyl)-2-(phenylthio)acetamide, also known as Sec-butylphenylthioacetamide (BPTA), is a chemical compound that has gained attention in scientific research for its potential pharmacological properties.
Mechanism of Action
BPTA is believed to work by modulating the activity of certain neurotransmitters in the brain, including acetylcholine and dopamine. It has been shown to increase the release of acetylcholine in the hippocampus, which is important for learning and memory.
Biochemical and Physiological Effects:
BPTA has been shown to have a range of biochemical and physiological effects in animal studies. It has been found to increase the expression of certain proteins involved in synaptic plasticity, which is important for learning and memory. It has also been shown to reduce oxidative stress and inflammation in the brain.
Advantages and Limitations for Lab Experiments
One advantage of BPTA is that it is relatively easy to synthesize and can be obtained in large quantities. However, one limitation is that it has not been extensively studied in humans, so its safety and efficacy in humans are not yet fully known.
Future Directions
There are several potential future directions for research on BPTA. One area of interest is its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's. Another area of interest is its potential use as a cognitive enhancer. Further studies are needed to determine the safety and efficacy of BPTA in humans and to explore its potential therapeutic applications.
In conclusion, BPTA is a promising chemical compound that has gained attention in scientific research for its potential pharmacological properties. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of BPTA in the treatment of neurological disorders and as a cognitive enhancer.
Scientific Research Applications
BPTA has been studied for its potential use in the treatment of various neurological disorders, including Alzheimer's disease, Parkinson's disease, and epilepsy. It has also been investigated for its ability to enhance cognitive function and memory.
properties
IUPAC Name |
N-(2-butan-2-ylphenyl)-2-phenylsulfanylacetamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21NOS/c1-3-14(2)16-11-7-8-12-17(16)19-18(20)13-21-15-9-5-4-6-10-15/h4-12,14H,3,13H2,1-2H3,(H,19,20) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XEIARPRWNIHAOR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)C1=CC=CC=C1NC(=O)CSC2=CC=CC=C2 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21NOS | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.